Cas no 76529-48-1 (1H-Imidazole,5-iodo-4-nitro-)

1H-Imidazole,5-iodo-4-nitro- structure
1H-Imidazole,5-iodo-4-nitro- structure
Product Name:1H-Imidazole,5-iodo-4-nitro-
CAS No:76529-48-1
MF:C3H2IN3O2
MW:238.971352100372
CID:574967
PubChem ID:135449449
Update Time:2025-04-19

1H-Imidazole,5-iodo-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,5-iodo-4-nitro-
    • 4-iodo-5-nitro-1H-imidazole
    • 5-iodo-4-nitro-1H-imidazole
    • (4,5)-iodonitroimidazole
    • 4-iodo-5-nitro-3H-imidazole
    • 5-iodo-4-nitroimidazol
    • AC1L7551
    • CHEMBL366968
    • NSC313406
    • SureCN4299008
    • 76529-48-1
    • AKOS015906121
    • DTXSID80317249
    • 1H-Imidazole, 4-iodo-5-nitro-
    • AM20100756
    • NSC-313406
    • 5-iodo-4-nitroimidazole
    • SCHEMBL4299008
    • Inchi: 1S/C3H2IN3O2/c4-2-3(7(8)9)6-1-5-2/h1H,(H,5,6)
    • InChI Key: CHZYQLYIYFQCKZ-UHFFFAOYSA-N
    • SMILES: IC1=C([N+](=O)[O-])NC=N1

Computed Properties

  • Exact Mass: 238.91876
  • Monoisotopic Mass: 238.919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Density: 2.518
  • Boiling Point: 469°C at 760 mmHg
  • Flash Point: 237.5°C
  • Refractive Index: 1.738
  • PSA: 71.82
  • LogP: 1.44570
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